Cas no 902253-00-3 (1-(4-fluorophenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine)

• Product Name: 1-(4-fluorophenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine
• CAS No: 902253-00-3
• MF: C₂₀H₂₁FN₄O
• MW: 352.405347585678
• CID: 5424456
• Update Time: 2025-10-31

1-(4-fluorophenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methyl}piperazine
• 1-(4-fluorophenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine

• Inchi： 1S/C20H21FN4O/c1-15-2-4-16(5-3-15)20-23-22-19(26-20)14-24-10-12-25(13-11-24)18-8-6-17(21)7-9-18/h2-9H,10-14H2,1H3
• InChI Key： QAYLLUUTFOXCAT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)CCN(CC2=NN=C(C3=CC=C(C)C=C3)O2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-fluorophenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine

Recent Advances in the Study of 1-(4-fluorophenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine (CAS: 902253-00-3)

In recent years, the compound 1-(4-fluorophenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine (CAS: 902253-00-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its pharmacological properties, mechanisms of action, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent modulator of specific neurotransmitter receptors, particularly within the central nervous system. Its unique structural features, including the 1,3,4-oxadiazole moiety, contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and in vitro assays to elucidate its interactions with target proteins, revealing promising avenues for drug development.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy in preclinical models of neurological disorders. The research team observed significant improvements in cognitive function and reduced neuroinflammation in animal models treated with 1-(4-fluorophenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine. These findings suggest its potential as a lead compound for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Further investigations into the compound's pharmacokinetic profile have revealed favorable absorption and distribution characteristics. Its metabolic stability and low toxicity in preliminary toxicity studies underscore its suitability for further development. However, challenges remain in optimizing its bioavailability and minimizing potential off-target effects, which are currently under investigation by several research groups.

The synthesis and structural optimization of 1-(4-fluorophenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine have also been areas of active research. Recent advancements in synthetic methodologies have enabled more efficient production of this compound and its analogs, facilitating structure-activity relationship (SAR) studies. These efforts aim to enhance its therapeutic index and expand its potential applications to other disease areas.

In conclusion, 1-(4-fluorophenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine represents a promising candidate for further drug development. Its unique pharmacological profile and demonstrated efficacy in preclinical models warrant continued investigation. Future research should focus on elucidating its precise mechanisms of action, optimizing its drug-like properties, and advancing it through clinical trials to realize its full therapeutic potential.